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Abstract

The ability to continuously culture the asexual erythrocytic stages of Plasmodium falciparum
has been a cornerstone of malaria research for decades, underpinning major advances in drug
discovery, immunology, and molecular biology. First established by Trager and Jensen in 1976,
the methodology allows for the propagation of malaria parasites outside the human host,
providing a critical and reproducible resource for the scientific community.[1][2][3][4] This guide
provides a detailed overview of the core principles and step-by-step protocols for the
successful initiation, maintenance, synchronization, and cryopreservation of P. falciparum
cultures. It is designed for researchers, scientists, and drug development professionals seeking
to establish or optimize malaria culture systems in their laboratories.

Core Principles of Asexual Stage Culture

The in vitro culture of P. falciparum simulates the microenvironment of human blood.[3][4]
Success hinges on meticulously controlling three key components: the host cells (erythrocytes),
the nutrient medium, and the gaseous atmosphere.
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The Host Cell: Human Erythrocytes

P. falciparum is an obligate intracellular parasite of human red blood cells (RBCs).

e Sourcing: Human whole blood or packed RBCs (less than 2 weeks old) are required. Blood
should be collected in anticoagulant solutions like Acid-Citrate-Dextrose (ACD) or Citrate-
Phosphate-Dextrose (CPD).[5] Heparin is generally avoided as it can interfere with parasite
invasion.[5][6] All blood products must be sourced ethically and screened for blood-borne
pathogens.[1]

o Preparation: Before use, the buffy coat, containing leukocytes and platelets, must be
removed as it can phagocytose parasites and interfere with culture growth. This is achieved
by aspiration after centrifugation.[5] The RBCs are then washed multiple times in an
incomplete culture medium (e.g., RPMI-1640 without serum) to remove remaining plasma
and white cells. Washed RBCs can be stored as a 50% hematocrit suspension in a complete
medium at 4°C for up to two weeks.[1][5]

The Culture Medium: A Nutrient-Rich Environment

The standard culture medium is based on RPMI-1640, a rich basal medium developed for
mammalian cell culture, supplemented to meet the specific metabolic needs of the parasite.[3]

[4]

o Basal Medium: RPMI-1640 with 25 mM HEPES buffer is the most common choice.[7] The
HEPES provides pH stability, which is critical as parasite metabolism produces acidic
byproducts (e.g., lactic acid).

o Buffering System: In addition to HEPES, sodium bicarbonate (NaHCO3) is added.[8] This
works in concert with the high CO2 atmosphere to form a physiological bicarbonate buffering
system, maintaining the culture pH between 7.2 and 7.4.[5]

o Energy Source: The medium is supplemented with additional D-glucose, the primary energy
source for the parasite.[5][9]

e Nucleic Acid Precursor:P. falciparum cannot synthesize purines de novo and relies on
salvaging them from the host. Therefore, the medium must be supplemented with
hypoxanthine.[1][9][10]

© 2026 BenchChem. All rights reserved. 2/20 Tech Support


http://www.malariaresearch.eu/eumalar/sites/sbsweb2.bio.ed.ac.uk.eumalar/files/pdfs/Routine_Culturing_Plasmodium_falciparum%20-%20Edinburgh.pdf
http://www.malariaresearch.eu/eumalar/sites/sbsweb2.bio.ed.ac.uk.eumalar/files/pdfs/Routine_Culturing_Plasmodium_falciparum%20-%20Edinburgh.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3821921/
https://www.scirp.org/journal/paperinformation?paperid=54271
http://www.malariaresearch.eu/eumalar/sites/sbsweb2.bio.ed.ac.uk.eumalar/files/pdfs/Routine_Culturing_Plasmodium_falciparum%20-%20Edinburgh.pdf
https://www.scirp.org/journal/paperinformation?paperid=54271
http://www.malariaresearch.eu/eumalar/sites/sbsweb2.bio.ed.ac.uk.eumalar/files/pdfs/Routine_Culturing_Plasmodium_falciparum%20-%20Edinburgh.pdf
https://experiments.springernature.com/articles/10.1007/978-1-0716-2189-9_5
https://pubmed.ncbi.nlm.nih.gov/35881337/
https://www.scielo.br/j/mioc/a/FXJc5nsXKW4GN3Kc83sZ6HD/?format=pdf&lang=en
https://microbiologyjournal.org/improved-protocol-for-continuous-culture-of-plasmodium-falciparum-reference-strains/
http://www.malariaresearch.eu/eumalar/sites/sbsweb2.bio.ed.ac.uk.eumalar/files/pdfs/Routine_Culturing_Plasmodium_falciparum%20-%20Edinburgh.pdf
http://www.malariaresearch.eu/eumalar/sites/sbsweb2.bio.ed.ac.uk.eumalar/files/pdfs/Routine_Culturing_Plasmodium_falciparum%20-%20Edinburgh.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3468635/
https://www.scirp.org/journal/paperinformation?paperid=54271
https://pmc.ncbi.nlm.nih.gov/articles/PMC3468635/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9296140/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Serum or Serum Alternatives: This is arguably the most critical and variable component.

o Human Serum: Pooled human serum (Type A+ or AB) at 5-10% is the traditional
supplement.[1] It provides essential fatty acids, lipids, and other growth factors. Serum
must be heat-inactivated (56°C for 30 minutes) to destroy complement proteins.[1] Pooling
serum from multiple donors helps to normalize variability.[5]

o AlbuMAX™: Lipid-enriched bovine serum albumin (e.g., AlbuMAX | or Il) is a widely used
serum substitute.[11][12] It offers advantages in terms of reduced cost, lower batch-to-
batch variation, and elimination of human-derived pathogens.[9][12] However, some
parasite strains may grow slower in AlbuMAX compared to human serum, and it can affect
the outcomes of drug sensitivity assays for certain compounds.[11][12][13]

The Gaseous Atmosphere & Temperature

The parasite thrives in a microaerophilic environment that mimics the conditions within venous
circulation.

o Gas Mixture: A specific gas mixture of low oxygen (1-5% O:z), high carbon dioxide (3-5%
CO02), and balanced with nitrogen (90-96% Nz2) is required.[5][14] This atmosphere is crucial
for parasite metabolism and for maintaining the pH via the bicarbonate buffering system.

o Methods for Gassing: This can be achieved by flushing culture flasks with a pre-mixed gas
cylinder or by using a candle jar, where a burning candle consumes O2 and produces CO:
until it extinguishes at approximately 5% CO-2.[7][14]

o Temperature: Cultures are maintained at a constant 37°C.[3][4]

Detailed Protocols & Methodologies

Safety Precaution:Plasmodium falciparum is a Biosafety Level 2+ or 3 pathogen, depending on
local regulations. All culturing must be performed in a certified biosafety cabinet using
appropriate personal protective equipment and aseptic techniques.[5]

Preparation of Complete Culture Medium (cCRPMI)

This protocol describes the preparation of 500 mL of cRPMI with 10% human serum.
Adjustments can be made for AlbuMAX supplementation (typically 0.5%).
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Stock Volume to Add to Final
Component . .

Concentration 500mL RPMI Concentration
RPMI-1640 with

~437.5 mL
25mM HEPES
Human Serum (Heat-
) 50 mL 10%

Inactivated)
Sodium Bicarbonate 7.5% (W/v) 15mL ~0.2%
Hypoxanthine 10 mM 5mL 100 uM
Gentamicin 10 mg/mL 1.25 mL 25 pg/mL
Total Volume 500 mL

Table 1: Formulation
for Complete RPMI
(cRPMI).

Procedure:

Work in a sterile biosafety cabinet.

To a sterile 500 mL bottle of RPMI-1640 containing 25 mM HEPES, add the required
volumes of sterile-filtered stock solutions of sodium bicarbonate, hypoxanthine, and
gentamicin.[15]

Add 50 mL of heat-inactivated, sterile-filtered human serum.

The complete medium can be stored at 4°C for up to two weeks. Warm to 37°C before use.

Protocol: Routine Maintenance of Asexual Cultures

The goal is to maintain a healthy, continuously growing parasite population by providing fresh
nutrients and erythrocytes, while keeping the parasitemia (percentage of infected RBCs) within
an optimal range (typically 1-8%).

Materials:
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Culture flasks (25 cm? or 75 cm?)
Complete culture medium (cRPMI), pre-warmed to 37°C
Washed, uninfected RBCs (50% hematocrit stock)

Microscope slides, methanol, and Giemsa stain

Daily Procedure:

Examine the culture flask. A healthy culture will have a layer of settled RBCs with clear,
reddish-pink supernatant medium. A yellowish, acidic medium indicates high metabolic
activity and the need for an immediate medium change.

Gently swirl the flask to resuspend the RBCs.

Using a sterile pipette, remove a small aliquot (10-20 pL) to prepare a thin blood smear for
Giemsa staining.

Allow the remaining cells in the flask to settle or centrifuge the culture at ~800 x g for 5
minutes.

Aspirate the old supernatant medium and replace it with an equal volume of fresh, pre-
warmed cRPMI.[5]

Gently resuspend the cells and return the flask to the 37°C incubator after gassing.

While the culture is incubating, fix the blood smear with methanol and stain with 10%
Giemsa solution.[5]

Determine the parasitemia by counting the number of infected RBCs per 1,000-2,000 total
RBCs under a light microscope.

Splitting the Culture (Sub-culturing): When the parasitemia exceeds 5-8%, the culture must be

diluted (split) with fresh RBCs to prevent parasite death from nutrient depletion and waste

accumulation.
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e Calculation Example: You have a 10 mL culture at 3% hematocrit with 8% parasitemia. You
want to reduce the parasitemia to 1% and set up a new 10 mL culture.

o Volume of old culture needed: (Target Parasitemia / Current Parasitemia) x Total Volume =
(1% / 8%) x 10 mL = 1.25 mL.

o Volume of fresh RBCs needed: A 10 mL culture at 3% hematocrit requires 0.3 mL of
packed RBCs. This is equivalent to 0.6 mL of a 50% RBC stock.

o Procedure: In a new flask, combine 1.25 mL of the old culture suspension, the required
volume of fresh RBCs (calculated based on the desired final hematocrit), and add fresh
cRPMI to a final volume of 10 mL.
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Figure 1: General workflow for the daily maintenance and sub-culturing of asexual P.
falciparum.

Protocol: Synchronization of Asexual Cultures

In vitro cultures are naturally asynchronous, meaning all life cycle stages (rings, trophozoites,
and schizonts) are present simultaneously.[1] Many experiments require a population of
parasites at the same developmental stage. Sorbitol synchronization is the most common
method, selectively lysing mature-stage parasites (trophozoites and schizonts) while sparing
the ring stages.[16]

Principle: As the parasite matures, it increases the permeability of the host erythrocyte
membrane to small polyols like sorbitol.[1] Exposure to an isotonic 5% sorbitol solution causes
an osmotic shock and lysis of RBCs infected with mature stages, while ring-infected and
uninfected RBCs remain intact.[5][16]
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o Target Stage .
Method Principle Advantages Disadvantages
Isolated
Simple, rapid, Kills mature
) ) Osmotic lysis of ) and highly stages, resulting
5% Sorbitol Lysis Rings

mature stages

effective for

isolating rings.[2]

in a temporary
loss of biomass.

Percoll Gradient

Density gradient

Mature Schizonts

Isolates viable,

highly mature

More technically

complex and

centrifugation schizonts for ) )
_ _ time-consuming.
invasion assays.
Enriches for
Can be less pure
_ _ _ mature stages
Plasmagel/Gelof Differential Trophozoites/Sc thout than Percoll;
withou
usine sedimentation hizonts ] ] requires specific
centrifugation.[1]
reagents.
[5]
Table 2:

Comparison of
Common
Synchronization
Methods.

Procedure for Sorbitol Synchronization:

Select a culture with a high proportion of ring-stage parasites (ideally >50%).

o Transfer the culture to a sterile centrifuge tube and spin at 800 x g for 5 minutes. Aspirate the

supernatant.

e Resuspend the cell pellet in 5-10 volumes of pre-warmed (37°C), sterile 5% (w/v) D-Sorbitol

solution.[1]

¢ Incubate at 37°C for 10 minutes.[1]

o Centrifuge at 800 x g for 5 minutes. You may see a red, hemoglobin-filled supernatant from

the lysed cells.
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o Carefully aspirate the sorbitol solution.

e Wash the remaining cell pellet twice with a large volume of warm, incomplete RPMI to
remove residual sorbitol and hemoglobin.

o Resuspend the final pellet in fresh cRPMI, add fresh RBCs if necessary, and return to the
incubator. The culture should now consist almost entirely of ring-stage parasites.[16] For a
highly synchronous culture, this procedure can be repeated after 48 hours.[1]

Synchronization Workflow

© 2026 BenchChem. All rights reserved. 9/20 Tech Support


https://pubmed.ncbi.nlm.nih.gov/383936/
https://www.scirp.org/journal/paperinformation?paperid=54271
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Start: Asynchronous Culture
(High % of Rings)

'

1. Centrifuge Culture
(800 x g, 5 min)

'

2. Resuspend Pellet in
5% Sorbitol (37°C)

'

3. Incubate at 37°C
for 10 minutes

———— ————
- —_—
- ~

(800 x g, 5 min)

5. Wash Pellet 2x
with Incomplete RPMI

Click to download full resolution via product page

4. Centrifuge Culture)

Figure 2: Step-by-step workflow for synchronizing P. falciparum cultures using the 5% sorbitol
method.
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Protocol: Cryopreservation and Thawing

Cryopreservation allows for the long-term storage of parasite stocks, ensuring reproducibility

and providing a backup.[17][18] The process involves replacing intracellular water with a

cryoprotectant to prevent ice crystal formation, which would damage the cells.

Cryopreservation Procedure:

Select a healthy, high-parasitemia culture, preferably at the ring stage, as these survive
freezing best.[5]

Centrifuge the culture and measure the volume of the packed red cells (pRBCSs).

Prepare the cryoprotectant solution (e.g., Glycerolyte 57). A common lab-made solution is
28% glycerol, 3% sorbitol, and 0.65% NacCl in water, sterile filtered.[5]

Slowly, drop by drop, add an equal volume of the cryoprotectant solution to the pRBCs,
mixing gently.[5]

Aliquot the mixture (0.5-1.0 mL) into labeled cryovials.

Freeze rapidly by plunging the vials directly into liquid nitrogen for long-term storage.[5]

Thawing Procedure: Rapid thawing with stepwise removal of the cryoprotectant is critical for

parasite recovery.[5][19]

Prepare sterile thawing solutions: 12% NaCl, 1.6% NacCl, and 0.9% NaCl with 0.2% glucose.
[5]

Remove a cryovial from liquid nitrogen and thaw it quickly in a 37°C water bath until just a
small ice crystal remains.[5]

Immediately transfer the contents to a sterile centrifuge tube.

Step 1 (Hypertonic Lysis): For each 1 mL of thawed blood, add 0.2 mL of 12% NacCl
dropwise while gently mixing. Let stand for 3 minutes. This step lyses the cryopreserved
RBCs, releasing the parasites.
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o Step 2 (Isotonic Restoration): Add 10 volumes (relative to the original thawed volume) of
1.6% NaCl dropwise.[5]

e Centrifuge at 800 x g for 5 minutes and discard the supernatant.

o Step 3 (Final Wash): Gently resuspend the pellet in 0.9% NaCl with glucose, then centrifuge
again.

o Discard the supernatant and resuspend the small parasite pellet in a small volume of cRPMI.
Add this to a new culture flask containing fresh washed RBCs (at 3-5% hematocrit) and
CRPMIL.

e Monitor the culture daily for the appearance of new parasites. It may take several days to a
week for the culture to recover.

Quality Control and Troubleshooting

Maintaining high-quality, reproducible cultures requires constant vigilance.

 Sterility: Aseptic technique is paramount. Regularly check cultures for signs of bacterial or
fungal contamination (e.g., cloudy medium, rapid pH changes). The routine use of an
antibiotic like gentamicin helps prevent bacterial growth.[5]

¢ Mycoplasma Contamination: Mycoplasma is a common, insidious contaminant of cell
cultures that is not visible by light microscopy and is resistant to many antibiotics.[20][21] It
can alter parasite growth and metabolism, confounding experimental results.[22] Cultures
should be tested for mycoplasma regularly using PCR-based kits or Hoechst DNA staining.
[23][24] If a culture is found to be positive, it is best to discard it and restart from a clean,
cryopreserved stock.[23]

o Culture Health: Monitor parasitemia and parasite morphology daily. A "crashing” culture may
show low multiplication rates, pyknotic (dead) parasites, and an acidic medium.
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Problem

Possible Cause(s)

Recommended Solution(s)

Low Parasitemia / Slow
Growth

Poor quality serum/AlbuMAX.

Test a new batch of
serum/AlbuMAX.

Old or poor quality RBCs.

Use fresh RBCs (less than 2

weeks old).

Incorrect gas mixture or pH.

Check gas supply and
incubator settings; ensure

medium pH is ~7.4.

Mycoplasma contamination.

Test for mycoplasma. Discard

culture if positive.

Culture "Crashing"

Parasitemia too high (>10%).

Split the culture more
frequently to maintain lower

parasitemia.

Medium exhausted / pH too

low.

Change the medium daily, or
twice daily for high-density

cultures.

Bacterial/fungal contamination.

Discard the culture and start

from a clean stock.

Difficulty Recovering from
Thaw

Poor freezing technique.

Ensure culture was at ring
stage and cryoprotectant was

added slowly.

Incorrect thawing procedure.

Follow the stepwise NaCl
protocol precisely; perform

steps quickly.

Table 3: Common
Troubleshooting Guide for P.

falciparum Culture.
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While this guide focuses on asexual culture, the same foundational principles are extended to

more complex lifecycle stages.

Gametocyte Culture: The sexual stages responsible for transmission to mosquitoes can be
generated in vitro from asexual cultures.[25][26] This typically involves inducing
gametocytogenesis by stressing the asexual culture (e.g., allowing parasitemia to remain
high) and then clearing the remaining asexual parasites with inhibitors like N-acetyl-
glucosamine or heparin.[6][27] Gametocyte culture is essential for developing transmission-
blocking drugs and vaccines.[26]

High-Throughput Culture: For large-scale drug screening, culture methods are adapted to
96- or 384-well microplate formats. Parasite growth is often measured using fluorescent
DNA-binding dyes (e.g., SYBR Green |) or enzyme-based assays (e.g., pLDH).[28]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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